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For Researchers, Scientists, and Drug Development Professionals

Abstract

Trigonosin F is a naturally occurring, highly oxygenated daphnane-type diterpenoid isolated
from the plant Trigonostemon thyrsoideum. As a member of the daphnane family, it exhibits
significant biological activity, most notably potent anti-HIV properties. This technical guide
provides a comprehensive overview of the known physicochemical properties of Trigonosin F,
detailed experimental protocols for its isolation and characterization, and an examination of its
proposed mechanism of action as an HIV entry inhibitor. All quantitative data are summarized
in structured tables, and key experimental and biological pathways are visualized using
diagrams to facilitate understanding and further research.

Core Physicochemical Properties

Trigonosin F is a complex diterpenoid with the molecular formula C46H54013. Its identity has
been confirmed through mass spectrometry and nuclear magnetic resonance spectroscopy.
The core physicochemical data are presented below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15595089?utm_src=pdf-interest
https://www.benchchem.com/product/b15595089?utm_src=pdf-body
https://www.benchchem.com/product/b15595089?utm_src=pdf-body
https://www.benchchem.com/product/b15595089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Data Source

Chemical Name Trigonosin F Internal Reference
CAS Number 1262842-73-8 Internal Reference
Molecular Formula C46H54013 Internal Reference
Molecular Weight 814.91 g/mol Internal Reference
Compound Type Daphnane Diterpenoid Internal Reference

Trigonostemon thyrsoideum
Natural Source _ [1]
(Twigs, Leaves, and Roots)

Further quantitative data such as melting point, optical rotation, and solubility have not been
reported in the reviewed literature.

Experimental Protocols

The isolation and structural elucidation of Trigonosin F involve multi-step extraction and
chromatographic separation, followed by spectroscopic analysis. The general workflow is
based on protocols described for isolating Trigonosins A-F and other daphnane diterpenoids
from Trigonostemon thyrsoideum.[2]

Isolation and Purification Workflow

The following diagram illustrates the typical workflow for isolating Trigonosin F from its natural
source.
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Plant Material Processing

Air-dried, powdered roots of
Trigonostemon thyrsoideum

Extraction & Partitioning

Methanol (MeOH) Extraction

(at room temperature)

Liquid-Liquid Partitioning
(e.g., with Ethyl Acetate)

Chromatographic Separation

Silica Gel Column
Chromatography

l

Sephadex LH-20
Column Chromatography

:

Preparative HPLC

Final Broduct

Pure Trigonosin F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/publication/236580428_Daphnane_diterpenoids_from_the_stems_of_Trigonostemon_lii_and_their_anti-HIV-1_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270878/
https://www.benchchem.com/product/b15595089#physicochemical-properties-of-trigonosin-f
https://www.benchchem.com/product/b15595089#physicochemical-properties-of-trigonosin-f
https://www.benchchem.com/product/b15595089#physicochemical-properties-of-trigonosin-f
https://www.benchchem.com/product/b15595089#physicochemical-properties-of-trigonosin-f
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15595089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

